Cas no 1010689-64-1 (2-(2,2-difluoro-1-phenyl-cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product name: 2-(2,2-difluoro-1-phenyl-cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1010689-64-1
• MF: C₁₅H₁₉BF₂O₂
• MW: 280.117971658707
• CID: 4559127
• PubChem ID: 24809281

2-(2,2-difluoro-1-phenyl-cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(2,2-difluoro-1-phenylcyclopropyl)-4,4,5,5-tetramethyl-
• 2-(2,2-difluoro-1-phenylcyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2,2-difluoro-1-phenyl-cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL13518882
• 2-(1-Phenyl-2,2-difluorocyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z2899583893
• AT17325
• KMFYVPWNSHRSNQ-UHFFFAOYSA-N
• 1010689-64-1
• EN300-705961
• starbld0024302

• Inchi： 1S/C15H19BF2O2/c1-12(2)13(3,4)20-16(19-12)14(10-15(14,17)18)11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
• InChI Key： KMFYVPWNSHRSNQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1(C2=CC=CC=C2)CC1(F)F

Computed Properties

• Exact Mass: 280.144616g/mol
• Monoisotopic Mass: 280.144616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• Molecular Weight: 280.12g/mol